Cas no 2098073-52-8 (1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine)

• Product Name: 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine
• CAS No: 2098073-52-8
• MF: C₉H₁₇N₃
• MW: 167.251381635666
• CID: 5728097
• PubChem ID: 105433595
• Update Time: 2025-05-20

1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine Chemical and Physical Properties

Names and Identifiers

• F2198-4157
• 2098073-52-8
• 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine
• AKOS026723261
• 1H-Pyrazole-4-methanamine, N-methyl-3-(2-methylpropyl)-

• Inchi： 1S/C9H17N3/c1-7(2)4-9-8(5-10-3)6-11-12-9/h6-7,10H,4-5H2,1-3H3,(H,11,12)
• InChI Key： YFLMXDFHIHLUHZ-UHFFFAOYSA-N
• SMILES： N1C(=C(C=N1)CNC)CC(C)C

Computed Properties

• Exact Mass: 167.142247555g/mol
• Monoisotopic Mass: 167.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 40.7Ų

Experimental Properties

• Density: 0.990±0.06 g/cm3(Predicted)
• Boiling Point: 286.6±25.0 °C(Predicted)
• pka: 15.19±0.50(Predicted)

Additional information on 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine

Introduction to 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine (CAS No. 2098073-52-8)

1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2098073-52-8, has garnered attention due to its potential applications in drug development and medicinal chemistry. The molecular structure of this compound incorporates a pyrazole moiety, which is a heterocyclic aromatic ring system, and an N-methylmethanamine group, contributing to its distinctive chemical behavior and reactivity.

The pyrazole ring in 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine plays a crucial role in its pharmacological properties. Pyrazole derivatives are well-known for their versatility in medicinal chemistry, often serving as key scaffolds in the design of bioactive molecules. The presence of the 3-isobutyl substituent enhances the lipophilicity of the compound, making it more suitable for membrane permeability and thus potentially improving oral bioavailability. This feature is particularly important in drug development, where achieving optimal absorption and distribution is critical.

Recent research has highlighted the importance of pyrazole-based compounds in the treatment of various diseases. For instance, studies have demonstrated that pyrazole derivatives exhibit anti-inflammatory, antiviral, and anticancer properties. The N-methylmethanamine group in 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine contributes to its ability to interact with biological targets, such as enzymes and receptors, thereby modulating cellular processes. This interaction is essential for the compound's potential therapeutic effects.

In the context of drug discovery, 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine represents a promising candidate for further investigation. Its unique structural features make it a valuable building block for synthesizing novel pharmacophores. Researchers have been exploring its potential in developing treatments for neurological disorders, where precise modulation of neurotransmitter activity is required. The compound's ability to cross the blood-brain barrier, facilitated by its lipophilic nature, makes it an attractive option for central nervous system (CNS) drug development.

The synthesis of 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations, have been employed to construct the pyrazole core and introduce the substituents. These synthetic strategies not only enhance efficiency but also allow for modifications that can fine-tune the pharmacological properties of the compound.

Evaluation of the pharmacokinetic profile of 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine is crucial for understanding its potential as a drug candidate. Studies have focused on assessing its absorption, distribution, metabolism, excretion (ADME) properties. Preliminary data suggest that the compound exhibits favorable pharmacokinetic characteristics, including good solubility and stability under physiological conditions. These findings are encouraging and warrant further investigation into its therapeutic potential.

The safety profile of any pharmaceutical compound must be thoroughly evaluated before clinical application. Toxicological studies on 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine have been conducted to assess its acute and chronic toxicity. Initial results indicate that the compound is well-tolerated at moderate doses, although further studies are needed to fully characterize its safety profile. These assessments are essential steps in ensuring that the compound can be safely used in humans if it demonstrates efficacy in preclinical models.

Preclinical studies have provided valuable insights into the potential therapeutic effects of 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine. In vitro assays have shown that this compound interacts with various biological targets relevant to diseases such as cancer and inflammation. For example, it has been observed to inhibit certain kinases involved in tumor growth and progression. Additionally, its anti-inflammatory properties have been noted in cell-based models, suggesting its potential use in treating inflammatory conditions.

The future direction of research on 1-(3-isobutyl-1H-pyrazol-4-yl)-N-methylmethanamine includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide insights into its therapeutic effects and help guide further development efforts. Additionally, computational modeling techniques are being employed to predict how modifications to the molecular structure might enhance its efficacy or reduce side effects.

In conclusion, 1-(3-isobutyl-1H-pyrazol-4-ylyl)-N-methylmethanamine (CAS No. 2098073-52-8) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation. Ongoing research aims to elucidate its mechanism of action and assess its therapeutic potential across various disease indications.